molecular formula C11H10ClN3 B8704905 (4-Chlorophenyl)(pyrazin-2-yl)methanamine

(4-Chlorophenyl)(pyrazin-2-yl)methanamine

Cat. No.: B8704905
M. Wt: 219.67 g/mol
InChI Key: SKZCRSJSQDGAIE-UHFFFAOYSA-N
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Description

(4-Chlorophenyl)(pyrazin-2-yl)methanamine is a useful research compound. Its molecular formula is C11H10ClN3 and its molecular weight is 219.67 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10ClN3

Molecular Weight

219.67 g/mol

IUPAC Name

(4-chlorophenyl)-pyrazin-2-ylmethanamine

InChI

InChI=1S/C11H10ClN3/c12-9-3-1-8(2-4-9)11(13)10-7-14-5-6-15-10/h1-7,11H,13H2

InChI Key

SKZCRSJSQDGAIE-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(C2=NC=CN=C2)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Pyrazine-2-carbonitrile (10.5 g, 100 mmol) was dissolved in PhMe (100 mL) at 0° C. and 4-chlorophenyl magnesium bromide (100 ml, 1.0 M in Et2O, 100 mmol) was added portion-wise over 5 min. The reaction mixture was stirred for 6 h and NaBH4 (7.58 g, 201 mmol) and tBuOH (100 mL) were added. The reaction mixture was warmed to 60° C. for 18 h and quenched with 1 M aq NaOH solution. The aqueous layer was extracted with EtOAc and the combined organic layers were dried (MgSO4) and concentrated in vacuo. The residue was purified by flash chromatography (DCM:EtOH:NH3 200:8:1 to 50:8:1) to give the title compound as a brown oil (7.46 g, 34%). MS (ESI+) m/z=220.0 (M+H)+.
Quantity
10.5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Name
Quantity
7.58 g
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
reactant
Reaction Step Three
Yield
34%

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